Cas no 162653-84-1 (Methyl 2-(4-sec-butylphenyl)acetate)

• Product Name: Methyl 2-(4-sec-butylphenyl)acetate
• CAS No: 162653-84-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 2109186
• Update Time: 2023-08-04

Methyl 2-(4-sec-butylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-sec-butylphenyl)acetate
• Methyl 2-(4-sec-butylphenyl)acetate

• Inchi： 1S/C13H18O2/c1-4-10(2)12-7-5-11(6-8-12)9-13(14)15-3/h5-8,10H,4,9H2,1-3H3
• InChI Key： YHAGIMZWSIXFSB-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1)C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Topological Polar Surface Area: 26.3